![molecular formula C10H9ClN2O B2760170 4-Chloro-6-ethyl-2-(furan-3-yl)pyrimidine CAS No. 1340256-63-4](/img/structure/B2760170.png)
4-Chloro-6-ethyl-2-(furan-3-yl)pyrimidine
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Overview
Description
Molecular Structure Analysis
The molecular structure analysis of “4-Chloro-6-ethyl-2-(furan-3-yl)pyrimidine” is not explicitly mentioned in the available resources .Chemical Reactions Analysis
The chemical reactions involving “this compound” are not explicitly mentioned in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the available resources .Scientific Research Applications
Nonlinear Optical Materials
Research into thiopyrimidine derivatives, which share structural similarities with 4-Chloro-6-ethyl-2-(furan-3-yl)pyrimidine, has revealed their promise in nonlinear optics (NLO) and pharmacology. Specifically, derivatives such as ethyl 4-((3-chlorobenzyl)thio)-6-methyl-2-phenylpyrimidine-5-carboxylate have been studied for their NLO properties, indicating potential for optoelectronic applications. These findings are supported by density functional theory (DFT) and time-dependent DFT (TDDFT) analyses, which confirm the structural integrity and NLO character of these compounds (Hussain et al., 2020).
Hydrogen Bonding Sites Characterization
Studies on pyrimidine derivatives, including 4-(4-chlorophenyl)-6-(furan-2-yl) pyrimidin-2-amine, have highlighted the importance of hydrogen bonding sites for their chemical behavior. Quantum chemistry methods have been employed to explore these sites, offering insights into the molecular structure and potential reactivity pathways. This work contributes to our understanding of pyrimidine derivatives in various chemical and biological contexts (Traoré et al., 2017).
Synthesis and Biological Activity
Research on pyrimidine derivatives has also extended to their synthesis and biological activity, including compounds with furan and pyrimidine fragments. Such studies have identified pronounced plant growth stimulating effects, underscoring the agricultural applications of these compounds. This exploration into new derivatives enriches the chemical toolbox available for enhancing plant growth and productivity (Pivazyan et al., 2019).
Antimicrobial Activity
The synthesis of novel naphtho(2,1-b)furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones and their evaluation for antimicrobial activity represents another application of pyrimidine derivatives. Such compounds have been found to exhibit antimicrobial properties, contributing to the development of new therapeutic agents against infectious diseases (Ravindra et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-chloro-6-ethyl-2-(furan-3-yl)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O/c1-2-8-5-9(11)13-10(12-8)7-3-4-14-6-7/h3-6H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQIRVAUANJUQNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)C2=COC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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